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Compound of Interest

Compound Name: 1,9-Caryolanediol 9-acetate

Cat. No.: B15592040 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,9-Caryolanediol 9-acetate is a naturally occurring sesquiterpenoid compound.

Sesquiterpenoids are a diverse class of organic compounds found extensively in the plant

kingdom, known for a wide range of biological activities. This technical guide aims to provide a

comprehensive overview of the currently available scientific information regarding the biological

activity of 1,9-Caryolanediol 9-acetate. However, it is important to note at the outset that

publicly available research specifically detailing the biological functions of this particular

compound is limited. This document summarizes the existing data and provides context based

on the activities of related compounds and the plant species from which 1,9-Caryolanediol 9-
acetate has been isolated.

Chemical Identity
Compound Name: 1,9-Caryolanediol 9-acetate

Class: Sesquiterpenoid

CAS Number: 155488-34-9[1]

Molecular Formula: C₁₇H₂₈O₃[1]
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Natural Sources: This compound has been reported to be isolated from Sindora sumatrana

and is associated with the plant Pulicaria jaubertii.

Biological Activity: Current State of Research
Direct and specific data on the biological activity of 1,9-Caryolanediol 9-acetate are not

extensively reported in peer-reviewed literature. Scientific investigations have more broadly

focused on the extracts of the plants in which this compound is found, or on other more

abundant sesquiterpenoids.

Context from Host Organisms
Pulicaria jaubertii

The essential oils of Pulicaria jaubertii have demonstrated notable biological activities. Studies

have revealed significant cytotoxic effects of the leaf essential oil against human breast cancer

(MCF-7) and liver cancer (HEPG-2) cell lines, with IC₅₀ values of 3.8 and 5.1 μg/ml,

respectively.[2] The root essential oil also showed selective cytotoxicity against the MCF-7 cell

line (IC₅₀ = 9.3 μg/ml).[2] These cytotoxic effects are largely attributed to the high content of

carvotanacetone in the leaf oil.[2] The essential oils also exhibited moderate antimicrobial

activity against Gram-positive bacteria and Candida albicans.[2] While 1,9-Caryolanediol 9-
acetate is a constituent of this plant, its specific contribution to these observed activities has

not been elucidated.

Sindora sumatrana

Research on the pods of Sindora sumatrana led to the isolation of various di- and

sesquiterpenoids.[3] An activity-guided fractionation based on the inhibition of nitric oxide (NO)

production in murine macrophage RAW 264.7 cells identified (+)-7β-acetoxy-15,16-epoxy-

3,13(16),14-clerodatriene-18-oic acid as an active constituent with an IC₅₀ value of 51.6 μM.[3]

This study, however, did not report any anti-inflammatory activity for 1,9-Caryolanediol 9-
acetate.

General Biological Activities of Caryolane
Sesquiterpenoids
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Given the limited specific data, it is informative to consider the biological activities of the

broader class of caryophyllane sesquiterpenes. These compounds are known to possess a

range of pharmacological properties, which may suggest potential areas of investigation for

1,9-Caryolanediol 9-acetate.

A study on caryophyllene derivatives isolated from Pulicaria vulgaris revealed significant

cytotoxic, anticholinesterase, and antityrosinase activities for some of these compounds.[4] For

example, one of the isolated compounds exhibited an IC₅₀ value of 8.50 ± 0.75 μg/mL against

the A549 human lung carcinoma cell line and an IC₅₀ of 6.45 ± 0.09 μg/mL for

anticholinesterase activity.[4]

Experimental Considerations for Future Research
To elucidate the specific biological activities of 1,9-Caryolanediol 9-acetate, a systematic

approach employing a battery of in vitro and in vivo assays is necessary. The following outlines

a potential experimental workflow.

Experimental Workflow for Biological Screening
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Compound Isolation

In Vitro Biological Screening

Mechanistic Studies (for active compounds)

In Vivo Validation

Isolation of 1,9-Caryolanediol 9-acetate
from natural source (e.g., Sindora sumatrana)

Cytotoxicity Assays
(e.g., MTT, LDH against cancer cell lines)

Anti-inflammatory Assays
(e.g., NO inhibition, COX/LOX inhibition)

Antimicrobial Assays
(e.g., MIC, MBC against bacteria and fungi)

Signaling Pathway Analysis
(e.g., Western Blot for inflammatory or apoptotic markers)

Specific Enzyme Inhibition Assays

Animal Models of Disease
(e.g., Carrageenan-induced paw edema, Xenograft tumor models)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Unraveling the Biological Profile of 1,9-Caryolanediol 9-
acetate: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15592040#biological-activity-of-1-9-caryolanediol-9-
acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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